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Introduction to Adjuvant Function and Classification

Adjuvants are substances added to pesticide tank mixtures to enhance the performance of the active

ingredient. They are broadly classified into two categories [1]:

¢ Activator Adjuvants: Directly enhance the biological activity of the spray by improving coverage,
retention, and penetration. This group includes surfactants, oils, and penetrants.

o Utility Adjuvants: Modify the physical characteristics of the spray mixture to address application
problems. Examples include drift control agents, anti-foaming agents, buffering agents, and
thickeners.

The primary functions of adjuvants include reducing surface tension, improving droplet spread and adhesion
on leaf surfaces, mitigating spray drift, and enhancing the absorption of the active ingredient into the plant

[2] [1] [3].

Experimental Protocols for Key Performance Assessments

The following protocols outline standard methods for evaluating adjuvant efficacy.
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Protocol 1: Measurement of Surface Tension and Droplet Spread This protocol assesses the physical

modification of the spray solution.

¢ 1.1 Objective: To quantify the ability of an adjuvant to reduce the surface tension of the spray
solution and increase the spread area of droplets on a synthetic or natural leaf surface.
¢ 1.2 Materials:

[e]

[e]

[e]

[e]

o

o

[e]

Adjuvant solution (e.g., prepared at 0.1%, 0.5%, and 1.0% v/v)
Deionized water (control)

Tensiometer

High-resolution camera mounted on a stand

Hydrophobic surface (e.g., Parafilm M) or isolated plant leaves
Micropipette

Image analysis software (e.g., ImageJ)

¢ 1.3 Methodology:

[e]

[e]

[e]

(o]

[e]

Prepare adjuvant solutions at specified concentrations in deionized water.

Measure the surface tension (in dynes/cm) of each solution using a tensiometer. Record three
measurements per sample.

Using a micropipette, place a 2 pL droplet of each solution onto the hydrophobic surface.
Capture images of the droplets immediately after deposition.

Use image analysis software to measure the spread area (in mm?2) of each droplet.

e 1.4 Data Analysis: Calculate the average surface tension and spread area for each treatment. A
significant reduction in surface tension and a corresponding increase in spread area indicate effective
surfactant properties.

Protocol 2: Evaluation of Drift Reduction Potential This protocol evaluates the adjuvant's ability to

modify droplet size distribution to minimize off-target movement [4].

e 2.1 Objective: To determine the effect of an adjuvant on the droplet size spectrum emitted by a spray
nozzle, specifically the reduction of fine, drift-prone droplets.
e 2.2 Materials:

o

[e]

(o]

[e]

o

Adjuvant solution

Laser diffraction particle analyzer (e.g., Malvern Spraytec)

Spray nozzle (standard flat fan, e.g., TeeJet XR 11003)

Spray chamber or wind tunnel

Pump system capable of maintaining constant pressure (e.g., 40 psi)

e 2.3 Methodology:

[e]

[e]

Set up the nozzle and laser analyzer in the spray chamber according to manufacturer
guidelines.

Spray deionized water (control) and record the droplet size distribution (Dv10, Dv50, Dv90) and
the percentage of volume contained in droplets smaller than 100 um (Fine) and smaller than
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200 pum (Very Fine/Medium).
o Repeat the process with the adjuvant-added solution.
o Conduct a minimum of three replicates per treatment.
e 2.4 Data Analysis: Compare the volume percentage of fines (<100 um and <200 um) between the
control and adjuvant treatments. Effective drift-reduction adjuvants significantly decrease the
proportion of fine droplets [4].

Protocol 3: Assessment of Rainfastness and Foliar Retention This protocol tests the adhesive properties

and weather resistance of the spray deposit.

3.1 Objective: To evaluate the adjuvant's ability to enhance the retention of spray droplets on leaf
surfaces and their resistance to being washed off by rain.

3.2 Materials:

Plant specimens (e.g., soybean or pea leaves)

o

(e]

Adjuvant solution with a fluorescent tracer (e.g., Pyranine 10G)
Simulated rainfall apparatus
Fluorometer or UV light for visualization
o Image analysis software
3.3 Methodology:
o Apply a uniform spray of the tracer solution with and without the adjuvant onto leaf surfaces.

[¢]

[¢]

[¢]

Allow the droplets to dry completely.
Expose the leaves to simulated rainfall (e.g., 10 mm over 30 minutes).

[¢]

[e]

After drying, quantify the remaining fluorescent tracer using a fluorometer or by analyzing
images taken under UV light.

3.4 Data Analysis: Calculate the percentage of tracer retained post-rainfall. Higher retention values
indicate superior sticker and weatherproofing properties.

Data Presentation and Analysis

The following tables provide a template for presenting quantitative data from the above experiments.

Table 1: Effect of Adjuvant on Spray Solution Properties and Droplet Spread

Adjuvant Concentration (% viv) Surface Tension (dynes/cm) Droplet Spread Area (mm?)
0.0 (Control) 72.0+£0.5 3.5%+0.2
0.1 452 +1.1 8.1+04
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Adjuvant Concentration (% viv) Surface Tension (dynes/cm) Droplet Spread Area (mm?)
0.5 30.5+0.8 12.7+0.5
1.0 28.3+0.6 13.0+0.3

Data presented as mean + standard deviation (n=3).

Table 2: Influence of Adjuvant on Spray Droplet Size Distribution

Treatment Dv10 (pm) Dv50 (pm) Dv90 (pm) % Vol <100 pm % Vol < 200 pm
Water (Control) 85 225 415 12.5 35.2
Adjuvant (0.5%) 135 355 580 3.1 15.8

Dv50 represents the volume median diameter.

Workflow Visualization for Adjuvant Testing

The following diagram illustrates the logical workflow for a comprehensive adjuvant testing program.
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Diagram 1: A sequential workflow for adjuvant testing, progressing from basic property characterization to

field validation and safety assessment.

Safety and Environmental Considerations

The assessment of adjuvant safety is paramount. Key considerations include:

¢ Toxicity Profiling: Adjuvants traditionally considered "inert" can exhibit toxicity, both alone and in
synergy with active ingredients [5] [6]. Comprehensive toxicological screening on non-target
organisms, including pollinators like honey bees, is essential.

¢ Impact on Social Insects: Research has shown that pesticide-adjuvant combinations can
synergistically alter honey bees' olfactory responses to social pheromones, potentially disrupting
colony communication and reproductive success [6].

e Environmental Fate: Studies should address the potential for adjuvants to modify the leaching or
runoff behavior of pesticides to protect groundwater and aquatic ecosystems [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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